Cas no 54357-08-3 (2-methyl-6-nitronaphthalene)

• Product name: 2-methyl-6-nitronaphthalene
• CAS No: 54357-08-3
• MF: C₁₁H₉NO₂
• MW: 187.19466
• CID: 1590667
• PubChem ID: 93294

2-methyl-6-nitronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-nitronaphthalene
• naphthalene, 2-methyl-6-nitro-
• DTXSID50202739
• DB-083724
• 54357-08-3
• SCHEMBL9719279
• AKOS000281435
• InChI=1/C11H9NO2/c1-8-2-3-10-7-11(12(13)14)5-4-9(10)6-8/h2-7H,1H
• UNII-9HL2XIR14O
• 9HL2XIR14O
• CCRIS 7766
• 6-METHYL-2-NITRONAPHTHALENE

• Inchi： InChI=1S/C11H9NO2/c1-8-2-3-10-7-11(12(13)14)5-4-9(10)6-8/h2-7H,1H3
• InChI Key： STVPPZVCZQZHLW-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.234
• Boiling Point: 335.1°C at 760 mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.652
• PSA: 43.14